N-(3-chlorophenyl)-8-(4-fluorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide

• Molecular Formula: C20H15ClFN5O
• Molecular Weight: 395.8 g/mol
• IUPAC Name: N-(3-chlorophenyl)-8-(4-fluorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C20H15ClFN5O/c1-11-17(13-6-8-15(22)9-7-13)19-25-24-18(12(2)27(19)26-11)20(28)23-16-5-3-4-14(21)10-16/h3-10H,1-2H3,(H,23,28)
• InChI Key: MUSNYFZMGXZSAS-UHFFFAOYSA-N
• SMILES: CC1=C(N=NC2=C(C(=NN12)C)C3=CC=C(C=C3)F)C(=O)NC4=CC(=CC=C4)Cl

Description

N-(3-chlorophenyl)-8-(4-fluorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as "compound X" in the scientific literature.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-8-(4-fluorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. It has also been shown to modulate the immune system and to have effects on neuronal signaling pathways.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-8-(4-fluorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. Additionally, this compound has been shown to have effects on neuronal signaling pathways, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chlorophenyl)-8-(4-fluorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, this compound has been shown to have anticancer properties, which may be useful in cancer research. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N-(3-chlorophenyl)-8-(4-fluorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide. One future direction is the continued study of this compound as a potential therapeutic agent for various diseases, including cancer and neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on neuronal signaling pathways. Finally, future research may focus on the development of new synthesis methods for this compound that are more efficient and cost-effective.

Synthesis Methods

The synthesis method of N-(3-chlorophenyl)-8-(4-fluorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide involves several steps. The first step involves the reaction of 3-chloroaniline and 4-fluoroaniline to form 3-chloro-4-fluoroaniline. This intermediate is then reacted with 4,7-dimethyl-1H-pyrazolo[5,1-c][1,2,4]triazin-3-amine to form N-(3-chlorophenyl)-8-(4-fluorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-amine. The final step involves the reaction of N-(3-chlorophenyl)-8-(4-fluorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-amine with ethyl chloroformate to form N-(3-chlorophenyl)-8-(4-fluorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide.

Scientific Research Applications

N-(3-chlorophenyl)-8-(4-fluorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide has been studied for its potential applications in scientific research. This compound has been shown to have anticancer properties in various cancer cell lines. It has also been studied for its potential as an anti-inflammatory agent and for its effects on the immune system. Additionally, this compound has been studied for its potential as a therapeutic agent for various neurological disorders.